Cas no 2092601-14-2 (1-ethynyl-6-azaspiro2.5octane)

• Product Name: 1-ethynyl-6-azaspiro2.5octane
• CAS No: 2092601-14-2
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 6566779
• PubChem ID: 121207548
• Update Time: 2025-07-15

1-ethynyl-6-azaspiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-6-azaspiro2.5octane
• 6-Azaspiro[2.5]octane, 1-ethynyl-

• Inchi： 1S/C9H13N/c1-2-8-7-9(8)3-5-10-6-4-9/h1,8,10H,3-7H2
• InChI Key： AWIFVBBXYGSODS-UHFFFAOYSA-N
• SMILES： C1(C#C)C2(CCNCC2)C1

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 197.5±29.0 °C(Predicted)
• pka: 11.14±0.40(Predicted)

Additional information on 1-ethynyl-6-azaspiro2.5octane

1-Ethynyl-6-Azaspiro[2.5]Octane: A Comprehensive Overview

The compound 1-ethynyl-6-azaspiro[2.5]octane (CAS No: 2092601-14-2) is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spiro compound family, characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 6 of the spiro system. The ethynyl group attached to position 1 introduces an alkyne functionality, which is known for its stability and reactivity in various chemical transformations.

Recent studies have highlighted the potential of 1-ethynyl-6-azaspiro[2.5]octane as a versatile building block in medicinal chemistry. Its spiro structure provides a rigid framework that can be exploited for designing bioactive molecules with specific pharmacokinetic profiles. For instance, researchers have explored its use in the development of small-molecule inhibitors targeting key enzymes involved in cancer progression and neurodegenerative diseases.

The synthesis of 1-ethynyl-6-azaspiro[2.5]octane involves a multi-step process that typically begins with the preparation of a suitable precursor, such as a cyclic amine or an alkyne-containing intermediate. One of the most efficient methods reported in the literature involves a palladium-catalyzed alkyne cycloaddition reaction, which allows for the formation of the spiro system with high regioselectivity and yield.

From a structural standpoint, 1-ethynyl-6-azaspiro[2.5]octane exhibits interesting stereochemical properties due to the constrained geometry of its spiro system. This makes it an ideal candidate for studying conformational effects on molecular interactions, particularly in the context of drug design and receptor binding studies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 1-ethynyl-6-azaspiro[2.5]octane, providing insights into its potential binding modes with various biological targets. These studies have revealed that the compound's spiro structure can adopt conformations that allow for favorable interactions with protein pockets, suggesting its potential as a lead compound for further optimization.

In terms of applications, 1-ethynyl-6-azaspiro[2.5]octane has shown promise in several therapeutic areas, including oncology and central nervous system disorders. Its ability to modulate key signaling pathways makes it a valuable tool for exploring novel treatment strategies.

Furthermore, recent research has focused on the development of analogs of 1-ethynyl-6-azaspiro[2.5]octane with enhanced bioavailability and selectivity profiles. By introducing substituents at strategic positions on the spiro ring or modifying the ethynyl group, scientists aim to improve the compound's pharmacokinetic properties while maintaining its bioactivity.

The study of 1-ethynyl-6-azaspiro[2.5]octane also extends into materials science, where its unique structure is being investigated for potential applications in supramolecular chemistry and self-assembling systems.

In conclusion, 1-Ethynyl-Spiro Compounds like 1-Ethynyl-Spiro Octane Derivatives represent an exciting class of molecules with diverse applications across multiple disciplines. As research continues to uncover new aspects of their chemistry and biology, compounds such as CAS No: 2092601 14 2 are poised to play a significant role in advancing both fundamental science and applied technologies.